Caerin 11

Specification

Introduction

Structure and Composition of Caerin 1.1

Structural Significance for Biological Activity

The amphipathic characteristic of Caerin 1.1 appears critical for its effective interaction with lipid membranes. Research has demonstrated that elimination of the proline-shaped central hinge structure results in a conformational change of the secondary structure and a corresponding loss of bactericidal activity. Additionally, all Caerin 1 peptides share common sequence and structural features in their N- and C-terminus, which have been linked to their antimicrobial activity. Studies have shown that the addition of amino acid tags to either end of Caerin 1.1 induces changes in its bioactivity, further emphasizing that both the amino acid composition and the helix-hinge-helix structure are essential for the activities of this peptide.

Antimicrobial Properties

Spectrum of Antibacterial Activity

Caerin 1 peptides were initially discovered due to their ability to kill bacteria. The peptides in this family possess wide-spectrum antibacterial activity against numerous microbial targets with a low propensity for resistance development. To date, more than 10 peptides have been identified as members of the Caerin 1 family, all showing some degree of inhibitory effects against various bacteria.

Comparative Efficacy Against Bacterial Pathogens

Caerin 1.1, the most representative active antimicrobial peptide in this family, has been extensively studied by researchers. Comparative studies have also revealed that Caerin 1.9 demonstrates stronger antibacterial ability against some common bacterial pathogens. The minimum inhibitory concentrations (MIC) of Caerin 1.1 and Caerin 1.9 against certain bacteria have been verified through repeated broth microdilution methods.

Anti-Cancer Properties

Inhibitory Effects on Cervical Cancer Cells

Caerin 1.1 has demonstrated significant anti-proliferative activities against HPV18+ cervical cancer HeLa cells. In combination with Caerin 1.9, these peptides exhibit a notable additive effect in inhibiting cell proliferation compared to untreated and control peptide conditions. Both peptides enter the cells, albeit with different magnitudes, and induce significant changes in cellular protein expression.

Molecular Mechanisms of Action

Tandem mass tag labeling proteomics has revealed that Caerin 1.1 treatment leads to significant upregulation of proteins involved in translation, folding, and localization of proteins, RNA processing, and apoptosis processes. Intensive protein-protein interaction was detected among significantly upregulated proteins, indicating a coordinated cellular response to the peptide treatment.

Synergistic Effects with Caerin 1.9

The combination of Caerin 1.1 and Caerin 1.9 demonstrates a synergistic effect in inhibiting cancer cell proliferation. This synergy was quantified using the fractional inhibitory concentration index (FICI), calculated as:

FICI = FICA + FICB

Where:

• A is the concentration of Caerin 1.1 in a given well along the inhibition-no-inhibition interface

• IC50 1.1 is the IC50 of Caerin 1.1 alone

• FICA is the fractional inhibitory concentration of Caerin 1.1

• B, IC50 1.9, and FIC 1.9 are defined similarly for Caerin 1.9

An FICI ≤ 1.0 implies an additive effect or synergy between the two peptides.

Applications in Targeted Radioimmunotherapy

Iodine-131 Labeling of Caerin 1.1

Recent research has explored the potential of Caerin 1.1 as a delivery vehicle for targeted radioimmunotherapy. Caerin 1.1 peptide can be labeled with iodine-131 (131I) for targeted therapy of tumors, representing a novel approach in cancer treatment. This technique combines the inherent anti-cancer properties of Caerin 1.1 with the radiotherapeutic effects of 131I.

Efficacy Against Anaplastic Thyroid Cancer

Studies have demonstrated that Caerin 1.1 arrests cells in the S phase to induce apoptosis and inhibits tumor growth by inhibiting phosphorylation of Akt. In vivo experiments have shown that the 131I-labeled Caerin 1.1 peptide achieves better antitumor efficacy than radiotherapy alone while maintaining a good biosafety profile.

Mechanism of Enhanced Therapeutic Effect

The enhanced therapeutic effect of 131I-labeled Caerin 1.1 is attributed to its dual mechanism of action. The peptide itself exhibits anti-tumor properties, while the radioactive iodine delivers localized radiation to cancer cells. This radioimmunotherapy strategy, based on the combination of selective internal radiation therapy with a peptide-drug conjugate, could provide a treatment means for the radical cure of anaplastic thyroid cancer.

Comparative Analysis of Caerin 1.1 and Related Compounds

Structural Relationships Within Caerin Family

The Caerin 1 family comprises multiple peptides with similar structures but varying biological activities. All members share the characteristic helix-hinge-helix conformation, but subtle differences in amino acid composition result in distinct bioactivities. Understanding these structure-function relationships is crucial for the rational design of peptide-based therapeutics.

Activity Comparison Between Caerin 1.1 and Caerin 1.9

Both Caerin 1.1 and Caerin 1.9 demonstrate significant antimicrobial and anti-cancer activities, though with different potencies against various targets. While Caerin 1.9 shows stronger antibacterial effects against certain pathogens, Caerin 1.1 has been more extensively studied for its anti-cancer properties. The two peptides exhibit additive effects when used in combination, suggesting complementary mechanisms of action.